6-{4-[(1-Methylethyl)sulfonyl]phenyl}-3-pyridinol

• CAS No.: 1032825-22-1
• Molecular Formula: C14H15NO3S
• Molecular Weight: 277.34 g/mol
• IUPAC Name: 6-(4-propan-2-ylsulfonylphenyl)pyridin-3-ol
• InChI: InChI=1S/C14H15NO3S/c1-10(2)19(17,18)13-6-3-11(4-7-13)14-8-5-12(16)9-15-14/h3-10,16H,1-2H3
• InChI Key: VEFZIZONFIBIPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)C2=NC=C(C=C2)O

Description

6-{4-[(1-Methylethyl)sulfonyl]phenyl}-3-pyridinol is a useful research compound. Its molecular formula is C14H15NO3S and its molecular weight is 277.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-{4-[(1-Methylethyl)sulfonyl]phenyl}-3-pyridinol (0.47 g, 29%) was prepared as a tan solid from {4-[(1-methylethyl)sulfonyl]phenyl}boronic acid (1.97 g, 8.62 mmol), 6-bromo-3-pyridinol (1 g, 5.75 mmol), Pd(PPh3)2Cl2 (200 mg, 0.28 mmol), 2M Na2CO3 (5 mL) and DME (5 mL) in a manner similar to Example 21, Step 3. The material was purified by chromatography on a silica gel column eluted with 0 to 5% MeOH/CH2Cl2. 1H NMR (400 MHz, CDCl3): δ 8.36 (d, 1H, J=2.9 Hz), 8.06 (d, 2H, J=8.6 Hz), 7.93 (d, 2H, J=8.6 Hz), 7.68 (d, 1H, J=8.8 Hz), 7.30 (dd, 1H, Ja=8.8 Hz, Jb=2.9 Hz), 3.32-3.16 (m, 1H), 1.30 (d, 6H, J=6.9 Hz); LRMS (ESI), m/z 276 (M−H).